Cas no 52764-13-3 (2-Pyridinecarboxamide,3-hydroxy-N-(1-methylethyl)-)
52764-13-3 structure
Product Name:2-Pyridinecarboxamide,3-hydroxy-N-(1-methylethyl)-
CAS No:52764-13-3
MF:C9H12N2O2
MW:180.203782081604
CID:377829
PubChem ID:104318
Update Time:2025-04-19
2-Pyridinecarboxamide,3-hydroxy-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxamide,3-hydroxy-N-(1-methylethyl)-
- 3-hydroxy-N-isopropylpyridine-2-carboxamide
- 3-hydroxy-N-propan-2-ylpyridine-2-carboxamide
- 3-hydroxy-N-(propan-2-yl)pyridine-2-carboxamide
- C2N22K6NVD
- 2-Pyridinecarboxamide, 3-hydroxy-N-(1-methylethyl)-
- DTXSID40200749
- 52764-13-3
- EINECS 258-164-6
- NS00057794
- 3-Hydroxy-N-(1-methylethyl)-2-pyridinecarboxamide
-
- Inchi: 1S/C9H12N2O2/c1-6(2)11-9(13)8-7(12)4-3-5-10-8/h3-6,12H,1-2H3,(H,11,13)
- InChI Key: ANBXAMKBEVXLAL-UHFFFAOYSA-N
- SMILES: O=C(C1C(=CC=CN=1)O)NC(C)C
Computed Properties
- Exact Mass: 180.08996
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: nothing
- Topological Polar Surface Area: 62.2Ų
Experimental Properties
- PSA: 62.22
2-Pyridinecarboxamide,3-hydroxy-N-(1-methylethyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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